
phenyldiazene molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyldiazene

Cat. No.: B1210812 Get Quote

Phenyldiazene: A Core Technical Overview
For Immediate Release

This document provides a concise technical summary of the fundamental physicochemical

properties of phenyldiazene, a significant chemical intermediate in organic synthesis and

biochemical research. The information presented herein is intended for researchers, scientists,

and professionals engaged in drug development and related scientific fields.

Quantitative Data Summary
The core physicochemical properties of phenyldiazene are summarized in the table below.

This data is compiled from authoritative chemical databases and provides a quick reference for

laboratory applications.

Property Value Source

Molecular Formula C6H6N2 [1][2][3][4]

Molecular Weight 106.13 g/mol [1][3][4]

Monoisotopic Mass 106.053098200 Da [1][2][3]

IUPAC Name phenyldiazene [1][4]

CAS Number 931-55-5 [1][2]
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Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and confirmation of

the molecular formula of phenyldiazene typically involve standard analytical techniques. High-

resolution mass spectrometry (HRMS) is the preferred method for accurately determining the

monoisotopic mass, which in turn confirms the elemental composition. Gas chromatography-

mass spectrometry (GC-MS) can also be employed to ascertain the molecular weight and

fragmentation pattern, further corroborating the structure. The synthesis of phenyldiazene for

such analyses is often achieved through the oxidation of phenylhydrazine.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the elemental composition of

phenyldiazene to its molecular properties.

Logical Flow of Phenyldiazene Properties

Elemental Composition
(Carbon, Hydrogen, Nitrogen)

Molecular Formula
C6H6N2

Stoichiometry

Molecular Weight
106.13 g/mol

Sum of Atomic Weights

Monoisotopic Mass
106.053 Da

Precise Isotopic Masses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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